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In the demanding landscape of scientific research and drug development, the selection of
materials for laboratory equipment and containment systems is a critical decision impacting
experimental integrity and product safety. For decades, traditional polycarbonates, built on the
Bisphenol A (BPA) monomer, have been a mainstay due to their impressive impact strength.
However, the emergence of 2,2,4,4-tetramethyl-1,3-cyclobutanediol (TMCD) based
copolyesters, such as Eastman Tritan™, presents a compelling alternative, offering
comparable, and in some cases superior, impact resistance without the health concerns
associated with BPA. This guide provides an objective comparison of the impact resistance of
these two classes of polymers, supported by quantitative data and detailed experimental
protocols.

Quantitative Comparison of Impact Resistance

The impact resistance of a polymer is its ability to withstand a sudden applied load and is a
crucial measure of its durability. The Notched Izod impact test is a standard method used to
determine this property. The data presented below, primarily based on the ASTM D256
standard, reveals a competitive landscape between TMCD copolyesters and traditional
polycarbonates.
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TMCD Copolyester o
Traditional

Property (e.g., Eastman Test Method
. Polycarbonate
Tritan™ Grades)

Notched Izod Impact

842 - 860 J/m[1][2] ~641 - 930 J/m[3][4] ASTM D256
Strength (at 23°C)

Notched Izod Impact

110 J/m[5] ~75 J/im[3] ASTM D256
Strength (at -40°C)

Key Observations:

o Atroom temperature (23°C), the impact resistance of TMCD copolyesters is well within the
range of traditional polycarbonates, demonstrating their comparable toughness.[1][2][3][4]

« Notably, at lower temperatures (-40°C), some grades of TMCD copolyesters exhibit higher
impact strength than traditional polycarbonates, highlighting their enhanced performance in
cold-storage and transport applications.[3][5]

« Itis important to note that impact resistance can be influenced by various factors including
the specific grade of the material, processing conditions, and the presence of additives.

The Science Behind the Strength: A Molecular
Perspective

The impressive impact resistance of both TMCD copolyesters and polycarbonates is
intrinsically linked to their unique molecular structures.

Traditional Polycarbonates: The toughness of polycarbonate stems from the presence of the
bisphenol A (BPA) monomer unit within its polymer chain. The aromatic rings in the BPA
structure provide rigidity and strength, while the flexible carbonate linkages can dissipate
impact energy. However, the very presence of BPA has raised health concerns, driving the
search for alternatives.

TMCD Copolyesters: These advanced copolyesters derive their exceptional impact
performance from the incorporation of 2,2,4,4-tetramethyl-1,3-cyclobutanediol (TMCD). The
bulky and rigid cyclobutane ring of the TMCD monomer restricts chain movement, contributing
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to the material's inherent toughness and high glass transition temperature.[6] This unique

structure allows for a high degree of energy absorption upon impact.
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Figure 1. Molecular basis of impact resistance in TMCD copolyesters and polycarbonates.

Experimental Protocols for Impact Resistance

Testing

To ensure accurate and reproducible data, standardized test methods are employed. The

following are detailed protocols for the two most common impact resistance tests for plastics.

ASTM D256: Notched Izod Impact Resistance

This test method is used to determine the impact resistance of plastics by measuring the

energy absorbed by a notched specimen when struck by a swinging pendulum.

1. Specimen Preparation:

o Standard test specimens are either injection molded or machined to dimensions of 63.5 x

12.7 x 3.2 mm.[7][8]
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A V-shaped notch is machined into the specimen to create a stress concentration point. The
standard notch has a 45-degree angle and a radius of 0.25 mm at the tip.[9]

. Conditioning:

Specimens are conditioned for at least 40 hours at 23 + 2°C and 50 * 5% relative humidity
before testing to ensure consistency.[10][11]

. Test Procedure:

The notched specimen is clamped vertically in the test fixture with the notch facing the
direction of the pendulum strike.[7][8]

A pendulum of a specified weight is raised to a standard height and then released.

The pendulum swings down, strikes the specimen, and the energy absorbed to fracture the
specimen is measured by the height to which the pendulum swings after impact.

The impact strength is calculated in Joules per meter (J/m) or foot-pounds per inch (ft-1bf/in).

[8]
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Figure 2. Experimental workflow for ASTM D256 Notched Izod impact testing.
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ASTM D6110: Charpy Impact Resistance

Similar to the Izod test, the Charpy test also measures impact resistance using a pendulum, but
with a different specimen orientation.

1. Specimen Preparation:

o Test specimens are typically rectangular bars, often with dimensions of 127 x 12.7 x 10 mm.
e AV-notch is machined in the center of the specimen.

2. Conditioning:

e Specimens are conditioned under the same standard conditions as for the 1zod test (23 £
2°C and 50 + 5% relative humidity for at least 40 hours).

3. Test Procedure:

e The notched specimen is supported horizontally at its ends.[12]

e The pendulum strikes the specimen on the side opposite the notch.
e The energy absorbed to fracture the specimen is measured.

o The Charpy impact strength is typically reported in kilojoules per square meter (kJ/m?2).

Conclusion: A New Standard in Impact Resistance

For researchers, scientists, and drug development professionals, the choice of material is
paramount. While traditional polycarbonates have a long history of providing high impact
resistance, TMCD copolyesters have emerged as a formidable alternative. They offer
comparable, and in certain conditions, superior impact performance, coupled with the
significant advantage of being free from BPA. The robust nature of TMCD copolyesters,
grounded in their unique molecular architecture, makes them a reliable and safe choice for a
wide array of demanding applications in the scientific and pharmaceutical fields. This data-
driven comparison empowers professionals to make informed decisions, ensuring both the
durability of their equipment and the integrity of their work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b147498?utm_src=pdf-custom-synthesis
https://productcatalog.eastman.com/tds/ProdDatasheet.aspx?product=71071068
https://productcatalog.eastman.com/tds/ProdDatasheet.aspx?product=71101253
https://dspace.mit.edu/bitstream/handle/1721.1/32917/62763620-MIT.pdf;sequence=2
https://www.benchchem.com/pdf/Performance_Showdown_TPA_Copolyesters_Versus_BPA_Polycarbonates_for_Scientific_Applications.pdf
https://www.eastman.com/content/dam/eastman/corporate/en/literature/s/spmbs1538.pdf
https://www.researchgate.net/figure/Molecular-structure-of-BPA_fig1_317650049
https://www.pacorr.com/blog/step-by-step-astm-d256-izod-impact-test-procedure/
https://www.intertek.com/polymers-plastics/testlopedia/notched-izod-impact-astm-d256/
https://www.zwickroell.com/industries/plastics/thermoplastics-and-thermosetting-molding-materials/izod-notched-impact-strength-astm-d256/
https://www.azom.com/article.aspx?ArticleID=4145
https://infinitalab.com/blogs/astm-d256-test-method-for-determining-izod-impact-resistance-of-plastic-materials/
https://www.datapointlabs.com/CommonStandards/ASTM_D6110
https://www.datapointlabs.com/CommonStandards/ASTM_D6110
https://www.benchchem.com/product/b147498#impact-resistance-of-tmcd-copolyesters-versus-traditional-polycarbonates
https://www.benchchem.com/product/b147498#impact-resistance-of-tmcd-copolyesters-versus-traditional-polycarbonates
https://www.benchchem.com/product/b147498#impact-resistance-of-tmcd-copolyesters-versus-traditional-polycarbonates
https://www.benchchem.com/product/b147498#impact-resistance-of-tmcd-copolyesters-versus-traditional-polycarbonates
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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